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Chemical Properties & Handling Overview

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: N-Acetyl-D-cysteine

CAS No.: 616-91-1

Cat. No.: S661176

The table below summarizes the basic identification and handling information for N-Acetyl-D-cysteine:

Property Description

CAS Number 26117-28-2 [1] [2] [3]
Molecular C5H9NOSS [1] [2] [3]
Formula

Molecular 163.19 g/mol [1] [2] [3]
Weight

Physical State Solid, White to Off-White [1]

Solubility Soluble in water (250 mg/mL), DMSO (slightly), Methanol (slightly) [1] [3]
Density 1.294 g/cm3 [1] [3]

Flash Point 200.4°C [1]

Handling Avoid dust formation, avoid contact with skin and eyes, use personal protective
Precautions equipment (gloves, safety goggles), ensure adequate ventilation [1].

Storage Conditions & Stability
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For ensuring the compound's stability, please adhere to the following conditions:

¢ General Storage: The container should be stored tightly closed in a dry, cool, and well-ventilated
place [1].

e Temperature for Long-term Storage: For research samples, it is recommended to store the powder
at -20°C [3].

e Solution Preparation: The compound is slightly soluble in water [1]. Sonication is recommended
when preparing stock solutions in water [3].

¢ Incompatibilities: Store apart from foodstuff containers or incompatible materials [1].

Key Experimental Considerations

A critical factor for your experimental design and data interpretation is the fundamental biochemical

difference between the D- and L- enantiomers.

 Mechanism of Action: N-Acetyl-D-cysteine exhibits antioxidant activity by directly scavenging
reactive oxygen species (ROS) through its thiol group [2] [3].

¢ Crucial Biological Difference: Unlike its L-enantiomer (NAC), N-Acetyl-D-cysteine cannot
participate in glutathione biosynthesis [2]. The L-form is a precursor for glutathione, a key
intracellular antioxidant, but the unnatural D-isomer is not utilized by the biosynthetic enzymes due to
stereoselectivity [3]. Experiments in animals showed that the D-isomer failed to increase hepatic
glutathione levels, unlike the L-form [3].

Experimental Planning Workflow

To help you plan your experiments, here is a logical workflow that incorporates the key considerations for

using this compound:
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Start: Plan Experiment with
N-Acetyl-D-cysteine

—

Prepare Stock Solution Aliquot for Storage
- Use sonication for aqueous solutions - Store powder at -20°C
- Consider slight solubility in water/DMSO - Keep container tightly closed

Design Experimental Controls
- Include N-Acetyl-L-cysteine (NAC)
to contrast mechanisms

Conduct Experiment

Interpret Results: Interpret Results:
Antioxidant effects are likely due to Effects are NOT due to increased
direct ROS scavenging cellular glutathione levels

Click to download full resolution via product page

FAQs and Troubleshooting

Here are answers to some specific questions you or your team might encounter:

¢ Q1: Why is my N-Acetyl-D-cysteine not having the expected antioxidant effect in my cell model?

o A: The most likely reason is that the primary antioxidant pathway you are testing for depends
on glutathione synthesis. Since the D-form cannot be used to synthesize glutathione, its effects

will be limited to direct ROS scavenging. Consider testing the L-form (NAC) in a parallel
experiment as a control.

¢ Q2: How long is my stock solution stable?

o A: While specific stability data for N-Acetyl-D-cysteine in solution is not available in the search
results, its analog N-Acetyl-L-cysteine is known to degrade via oxidation. A general
recommendation for research is to prepare fresh stock solutions frequently. For short-term
storage of prepared solutions, -80°C is suggested [3].
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¢ Q3: What is the main degradation product I should look out for?

o A: Although specific data for the D-form is limited, the primary degradation pathway for N-
Acetyl-L-cysteine is oxidation, leading to the formation of its dimer, N,N-diacetylcystine (DAC)
[4] [B]. It is plausible that the D-form undergoes a similar reaction.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9860916/
https://www.mdpi.com/2072-6643/12/6/1849
https://www.smolecule.com/products/s661176?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/n-acetyl-d-cysteine.htm
https://www.selleckchem.com/products/n-acetyl-d-cysteine.html
https://www.targetmol.com/compound/n-acetyl-d-cysteine
https://pmc.ncbi.nlm.nih.gov/articles/PMC9860916/
https://www.mdpi.com/2072-6643/12/6/1849
https://www.smolecule.com/products/b661176#n-acetyl-d-cysteine-storage-conditions
https://www.smolecule.com/products/b661176#n-acetyl-d-cysteine-storage-conditions
https://www.smolecule.com/products/b661176#n-acetyl-d-cysteine-storage-conditions
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s661176?utm_src=pdf-bulk
https://www.smolecule.com/products/s661176?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s661176?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

